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Compound of Interest

Compound Name: 1,10-Decanediol diacrylate

Cat. No.: B083208

Essential Safety and Handling Guide for 1,10-
Decanediol Diacrylate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
1,10-Decanediol diacrylate (CAS No. 13048-34-5). Adherence to these procedures is
essential for ensuring personnel safety and maintaining a compliant laboratory environment.

Hazard Identification and Immediate Precautions

1,10-Decanediol diacrylate is a reactive acrylate monomer that presents several hazards
upon exposure.[1] It is crucial to handle this chemical with appropriate caution in a well-
ventilated area, preferably within a chemical fume hood.[2][3]

Potential Hazards:

 Skin Irritation and Sensitization: Causes skin irritation and may lead to an allergic skin
reaction upon repeated contact.[1][4]

» Serious Eye Irritation: Contact with eyes can cause serious irritation and potential damage.

[1]14]
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o Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.[1][5]

o Flammability: The substance is a combustible liquid and should be kept away from heat and
open flames.[1]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the primary defense against exposure to 1,10-
Decanediol diacrylate. The following table outlines the mandatory PPE for handling this

chemical.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.smolecule.com/products/s773944
https://www.tcichemicals.com/BE/en/sds/B2937_EU_6N.pdf
https://www.smolecule.com/products/s773944
https://www.benchchem.com/product/b083208?utm_src=pdf-body
https://www.benchchem.com/product/b083208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Minimum Requirement

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended for handling
acrylates.[6] For prolonged
contact or in case of
immersion, consider double-
gloving or using thicker,
chemical-specific gloves.
Always inspect gloves for tears
or holes before use and wash
hands thoroughly after

removal.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Goggles should be worn,
especially when there is a risk
of splashing.[2] A face shield
may be necessary for larger
guantities or when transferring
the chemical.[2][7]

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be worn and kept
buttoned to protect from
incidental skin contact. For
larger scale operations, a
chemically resistant apron or

suit may be appropriate.

Respiratory Protection

Use in a well-ventilated area or

fume hood

Work should be conducted in a
chemical fume hood to
minimize the inhalation of
vapors.[2][3] If ventilation is
insufficient or during
procedures that may generate
aerosols, a NIOSH-approved

respirator with an organic
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vapor cartridge may be
required.[2]

Logical Workflow for PPE Selection
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Task Assessment:
Handling 1,10-Decanediol diacrylate

Small quantities?
(<10 mL)

Large quantities or splashing risk?
Minimum PPE:
- Nitrile Gloves
- Safety Glasses
- Lab Coat

Enhanced PPE:
- Chemical Goggles
- Face Shield
- Chemically Resistant Apron

Adequate ventilation?
(Fume Hood)

Respiratory Protection:
NIOSH-approved respirator with

organic vapor cartridge

Proceed with work

Click to download full resolution via product page
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Caption: Logical workflow for selecting appropriate PPE when handling 1,10-Decanediol
diacrylate.

Operational and Disposal Plans

Proper operational procedures and waste disposal are critical for the safe management of
1,10-Decanediol diacrylate.

Handling and Storage:
» Avoid direct contact with the substance.[2]
e Wash hands thoroughly after handling.[4][8]

e Store in a cool, dry, and well-ventilated area away from heat, direct sunlight, and
incompatible materials such as strong oxidizing agents, acids, and bases.[2][8]

» Keep containers tightly closed.[8]

Spill Response:

Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it into a suitable, labeled container for disposal.

e Clean: Decontaminate the spill area.

o PPE: Wear the appropriate PPE, including respiratory protection if necessary, during the
entire cleanup process.

Waste Disposal:

e Do NOT pour down the drain.[2]
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o Collect all waste, including unused monomer and contaminated materials (e.g., gloves,
absorbent pads, pipette tips), in a clearly labeled, sealed, and appropriate hazardous waste
container.[2][9]

» Dispose of the waste through your institution's designated hazardous waste management
program.[2][9]

Quantitative Data

The following table summarizes key physical and chemical properties of 1,10-Decanediol

diacrylate.
Property Value
CAS Number 13048-34-5
Molecular Formula C16H2604
Molecular Weight 282.38 g/mol [10]
Appearance Liquid[10]
Boiling Point 180-181 °C @ 1-2 Torr[10]
Density 0.98 g/cm?3[10]
Flash Point >110 °C[10]

By adhering to these safety protocols, researchers can minimize the risks associated with the
handling of 1,10-Decanediol diacrylate and ensure a safe and compliant laboratory
environment. Always consult your institution's specific safety guidelines and the manufacturer's
Safety Data Sheet (SDS) before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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